Cas no 54043-71-9 (4-Methoxy-2,2-dimethyl-4-oxobutanoic acid)
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid is a specialized organic compound featuring a methoxy-substituted butanoic acid backbone with ketone and dimethyl functionalities. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both carbonyl and carboxyl groups enhances its reactivity, enabling versatile applications in condensation, esterification, and nucleophilic addition reactions. The dimethyl substitution at the α-position contributes to steric stability, while the methoxy group offers tunable electronic properties. This compound is particularly useful in controlled synthetic pathways requiring precise functional group manipulation. Proper handling and storage are recommended due to its potential sensitivity to moisture and heat.
54043-71-9 structure
Product Name:4-Methoxy-2,2-dimethyl-4-oxobutanoic acid
CAS No:54043-71-9
MF:C7H12O4
MW:160.167782783508
MDL:MFCD16619681
CID:1006177
PubChem ID:12602176
Update Time:2025-11-04
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid
- 4-methyl ester 2,2-dimethyl-Butanedioic acid
- LogP
- 2,2-Dimethylsuccinic acid 4-methyl ester
- EN300-181963
- 2,2-dimethyl-3-carbomethoxypropionic acid
- 4-methoxy-2,2-dimethyl-4-oxobutanoicacid
- DS-6914
- CS-W022201
- SCHEMBL667170
- DA-05077
- 4-methoxy-2,2-dimethyl-4-oxo-butanoic acid
- AKOS015892787
- Z1255393158
- MFCD16619681
- DTXSID60504039
- 2,2-dimethylbutanedioic acid-4-methyl ester
- A1-00934
- MUXJXSWYXDORJN-UHFFFAOYSA-N
- 54043-71-9
- A7857
-
- MDL： MFCD16619681
- Inchi： 1S/C7H12O4/c1-7(2,6(9)10)4-5(8)11-3/h4H2,1-3H3,(H,9,10)
- InChI Key： MUXJXSWYXDORJN-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)CC(=O)OC)=O
Computed Properties
- Exact Mass: 160.07356
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.126
- Melting Point: 49-50 ºC
- Boiling Point: 256 ºC
- Flash Point: 101 ºC
- Refractive Index: 1.444
- PSA: 63.6
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337478-25mg |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337478-50mg |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M337478-250mg |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 250mg |
$ 320.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91140-250mg |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 95% | 250mg |
￥1152.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91140-1g |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 95% | 1g |
￥2832.0 | 2022-04-27 | |
| Apollo Scientific | OR918807-250mg |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 95% | 250mg |
£235.00 | 2025-02-20 | |
| Apollo Scientific | OR918807-1g |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 95% | 1g |
£595.00 | 2025-02-20 | |
| Chemenu | CM132355-1g |
4-methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y0985270-5g |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid |
54043-71-9 | 95% | 5g |
$900 | 2024-08-02 | |
| abcr | AB440825-1 g |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid, 95%; . |
54043-71-9 | 95% | 1g |
€348.50 | 2022-03-02 |
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54043-71-9)4-Methoxy-2,2-dimethyl-4-oxobutanoic acid
Order Number:A7857
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):870.0/198.0
Email:sales@amadischem.com
4-Methoxy-2,2-dimethyl-4-oxobutanoic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54043-71-9)4-Methoxy-2,2-dimethyl-4-oxobutanoic acid
Purity:99%/99%
Quantity:5g/1g
Price ($):870.0/198.0